Cas no 25462-38-8 (1,3-Propanediol,2-(3-phenylpropyl)-)

• Product Name: 1,3-Propanediol,2-(3-phenylpropyl)-
• CAS No: 25462-38-8
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 267595
• PubChem ID: 213086
• Update Time: 2025-04-19

1,3-Propanediol,2-(3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-(3-phenylpropyl)-
• 2-(3-phenylpropyl)propane-1,3-diol
• AKOS018005444
• 2-(3-Phenylpropyl)-1,3-propanediol
• YNUXDWWNKONUFB-UHFFFAOYSA-N
• SCHEMBL10712129
• 1,3-Propanediol, 2-(3-phenylpropyl)-
• DTXSID00180139
• BRN 4801351
• 25462-38-8

• Inchi： 1S/C12H18O2/c13-9-12(10-14)8-4-7-11-5-2-1-3-6-11/h1-3,5-6,12-14H,4,7-10H2
• InChI Key： YNUXDWWNKONUFB-UHFFFAOYSA-N
• SMILES： OCC(CO)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 194.13074
• Monoisotopic Mass: 194.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.057
• Boiling Point: 326.3°Cat760mmHg
• Flash Point: 153.3°C
• Refractive Index: 1.537
• PSA: 40.46